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Compound of Interest

Compound Name: 1-Methyl-4-phenoxybenzene

Cat. No.: B161672 Get Quote

Application Notes & Protocols for p-Phenoxytoluene
Executive Summary
This document provides a comprehensive guide to the safe handling, storage, and emergency

procedures for p-Phenoxytoluene (CAS No. 1706-12-3) in a laboratory setting. As a diaryl

ether, p-phenoxytoluene serves as a valuable intermediate in various synthetic applications.

However, its potential hazards, including skin, eye, and respiratory irritation, along with its

ecotoxicity, necessitate the implementation of rigorous safety protocols.[1] This guide is

designed for researchers, scientists, and drug development professionals, offering field-proven

insights and step-by-step methodologies to ensure personnel safety and experimental integrity.

The protocols herein are structured to be self-validating, emphasizing the causality behind

each procedural choice.

Hazard Identification and Risk Assessment
A thorough understanding of the inherent hazards of p-Phenoxytoluene is the foundation of its

safe use. The primary risks are associated with direct contact and environmental release.[1] A

mandatory risk assessment must be performed by laboratory personnel before initiating any

new procedure involving this chemical.

GHS Classification
p-Phenoxytoluene is classified under the Globally Harmonized System (GHS) with the following

hazards.[1] The signal word associated with this chemical is "Warning".[1]
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Hazard Class &
Category

Hazard Statement GHS Pictogram
Causality and
Implication in the
Lab

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation

Direct contact can

lead to inflammation,

redness, and

discomfort. This

necessitates the use

of appropriate

chemical-resistant

gloves and a lab coat

to prevent dermal

exposure.

Serious Eye

Damage/Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation

Splashes or vapors

can cause significant

eye irritation.

Mandatory use of

safety glasses or

chemical splash

goggles is required to

protect vision.

Specific Target Organ

Toxicity - Single

Exposure (Category

3)

H335: May cause

respiratory irritation

Inhalation of vapors or

aerosols can irritate

the respiratory tract.

All handling of open

containers must be

performed within a

certified chemical

fume hood or other

suitable ventilated

enclosure.

Hazardous to the

Aquatic Environment,

Long-Term Hazard

(Category 2)

H411: Toxic to aquatic

life with long lasting

effects

Improper disposal can

lead to long-term

damage to aquatic

ecosystems. This
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chemical must not be

drain-disposed. All

waste must be

collected as

hazardous chemical

waste.[1][2]

Risk Mitigation Summary
The primary risks of irritation are effectively managed through the combined use of engineering

controls (fume hoods) and appropriate Personal Protective Equipment (PPE). The

environmental risk is managed through stringent waste disposal protocols.

Chemical and Physical Properties
Understanding the physical properties of p-Phenoxytoluene is essential for its proper handling

and storage.

Property Value Source

IUPAC Name 1-methyl-4-phenoxybenzene [1]

Synonyms
p-Tolyl phenyl ether, 4-

Methyldiphenyl ether
[3]

CAS Number 1706-12-3 [1]

Molecular Formula C₁₃H₁₂O [1]

Molecular Weight 184.23 g/mol [1]

Appearance Liquid (at room temperature) [4]

Boiling Point 271 - 273 °C [4][5]

Flash Point > 112 °C [4][5]

Density
~1.051 g/mL at 25 °C (data for

meta-isomer)
[6][7]

Solubility Insoluble in water [4]
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Personal Protective Equipment (PPE) Protocol
The use of correct PPE is the most critical barrier between the researcher and chemical

exposure. The following protocol is mandatory for all personnel handling p-Phenoxytoluene.

Step-by-Step PPE Protocol
Hand Protection: Wear nitrile gloves as a minimum standard for incidental contact.[8] If

prolonged contact or immersion is possible, consult glove manufacturer compatibility data.

Always inspect gloves for tears or punctures before use. Change gloves immediately if

contamination occurs.

Eye Protection: Chemical safety glasses with side shields are mandatory for all operations.

[5] When there is a significant risk of splashing (e.g., during bulk transfers or heating),

upgrade to chemical splash goggles and a face shield.[9]

Body Protection: A fully buttoned, long-sleeved lab coat must be worn to protect against skin

exposure.[10] For large-scale operations, a chemically resistant apron is recommended.[10]

Footwear: Closed-toe shoes must be worn at all times in the laboratory.[10]

Handling p-Phenoxytoluene? Assess Task Type

Incidental Contact
(e.g., small transfers,

weighing)Low Volume

Significant Splash Risk
(e.g., bulk transfer,

heating)

High Volume / Energy

Required PPE:
- Nitrile Gloves

- Safety Glasses
- Lab Coat

Required PPE:
- Nitrile Gloves

- Splash Goggles
- Face Shield

- Lab Coat
- Chem-Resistant Apron

Click to download full resolution via product page

Figure 1: PPE Selection Workflow for p-Phenoxytoluene.
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Safe Handling Procedures
Adherence to a standardized handling protocol minimizes the generation of aerosols and

prevents accidental exposure.

Protocol for General Laboratory Use
Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that a

chemical fume hood is operational and that all necessary PPE is available and in good

condition. Locate the nearest emergency eyewash and shower.[11]

Engineering Controls: Conduct all manipulations of p-Phenoxytoluene that may generate

vapors, including opening the primary container, aliquoting, and preparing solutions, inside a

certified chemical fume hood.[10] This is crucial to mitigate the respiratory irritation hazard

(H335).

Transferring: When transferring the liquid, use a funnel or pour slowly to minimize splashing.

Purchase the smallest practical container size to avoid handling large volumes.[9] Transport

stock containers in a secondary, chemically resistant carrier.[9]

Heating: Never heat p-Phenoxytoluene in an open vessel. If heating is required, use a

controlled heating mantle with a condenser in a fume hood to prevent vapor release.

Post-Handling: After use, securely close the container.[9] Wipe down the work area with an

appropriate decontaminating solution (e.g., soap and water), and wash hands thoroughly.[9]

Storage Protocol
Proper storage is essential to maintain chemical integrity and prevent hazardous situations.

Storage Requirements
Location: Store p-Phenoxytoluene in a cool, dry, and well-ventilated area.[5] It should be

stored in a dedicated cabinet for organic compounds, away from general laboratory traffic.

Container: Keep the chemical in its original, tightly sealed container.[9] Ensure the label is

legible and facing forward.
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Incompatibilities: Segregate p-Phenoxytoluene from strong oxidizing agents.[4][9]

Incompatible materials can lead to vigorous reactions, creating a fire or explosion hazard.

General Practices: Store containers at or below eye level to reduce the risk of dropping and

splashing.[9] Utilize secondary containment (e.g., a plastic tray) to contain potential leaks.[9]

Emergency Procedures
All personnel must be familiar with these procedures before beginning work with p-

Phenoxytoluene.

Chemical Exposure
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[12] Seek medical attention if irritation

persists.[13]

Eye Contact: Immediately flush eyes with water at an emergency eyewash station for at least

15 minutes, holding the eyelids open.[12] Remove contact lenses if present and easy to do.

Seek immediate medical attention.[14]

Inhalation: Move the affected person to fresh air immediately.[15] If breathing is difficult or

they feel unwell, call for emergency medical assistance.

Ingestion: Do NOT induce vomiting.[15] Rinse the mouth with water. Seek immediate

medical attention.[15]

Chemical Spills
The response to a spill is dictated by its size and the immediate risk it poses.
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Spill Discovered

Assess Risk:
- Size of spill?

- Is anyone exposed?
- Ventilation adequate?

Minor Spill
(<100 mL, contained,
no immediate danger)

Low Risk

Major Spill
(>100 mL, uncontained,

vapors, fire risk)

High Risk

Don appropriate PPE
(See Section 3)

Alert personnel in the area.
Evacuate immediately.

Call EHS/Emergency Services.

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite)

Collect absorbed material
using non-sparking tools

into a labeled waste container.

Decontaminate the area
with soap and water.

Dispose of all materials
as hazardous waste.

Click to download full resolution via product page

Figure 2: Decision Flowchart for p-Phenoxytoluene Spill Response.
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Waste Disposal Protocol
Due to its classification as "toxic to aquatic life with long lasting effects" (H411), all p-

Phenoxytoluene waste must be handled as hazardous.[1][2]

Waste Collection: Collect all waste containing p-Phenoxytoluene, including unused product,

reaction mixtures, and contaminated materials (e.g., gloves, absorbent pads), in a

designated, leak-proof, and clearly labeled hazardous waste container.[16][17]

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "p-Phenoxytoluene," and a description of the associated hazards (Irritant,

Environmentally Hazardous).[16]

Storage of Waste: Store waste containers in a designated satellite accumulation area. Keep

containers closed except when adding waste.[17]

Disposal Request: Arrange for pickup and disposal through your institution's Environmental

Health & Safety (EHS) office. Do not attempt to dispose of this chemical via standard drains

or trash.[9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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